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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847 Get Quote

Proper management and disposal of 1-Methoxy-2-butanol are critical for maintaining

laboratory safety and ensuring environmental compliance. This guide provides detailed, step-

by-step procedures for researchers, scientists, and drug development professionals to handle

this flammable solvent responsibly. Adherence to these protocols is essential to mitigate risks

associated with its handling and disposal.

1-Methoxy-2-butanol is classified as a flammable liquid and vapor, necessitating careful

handling to prevent ignition.[1] Chemical waste generators are responsible for correctly

classifying waste and adhering to all local, regional, and national hazardous waste regulations.

[1][2]

Key Chemical Properties and Safety Data
Understanding the properties of 1-Methoxy-2-butanol is fundamental to its safe handling. The

following table summarizes key quantitative data.
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Property Value

Classification Flammable Liquid, Category 3[1]

Physical State Liquid

Color Colorless

Flash Point 31 °C / 88 °F[3]

Boiling Point 118 - 119 °C / 244 - 246 °F

Vapor Pressure 11.7 mmHg @ 25 °C (77 °F)[3]

Relative Density 0.919 @ 25 °C (77 °F)[3]

Standard Operating Procedure for Disposal
This section outlines the detailed methodology for the safe disposal of 1-Methoxy-2-butanol,
from initial spill response to final waste management.

Immediate Actions & Personal Protective Equipment
(PPE)
Before handling any waste or spills, ensure the appropriate personal protective equipment is

worn.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Ventilation: Ensure adequate ventilation, especially in confined areas. Use explosion-proof

electrical, ventilating, and lighting equipment.[1]
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Accidental Release and Spill Containment
In the event of a spill, immediate and proper containment is crucial to prevent the spread of the

hazardous material and minimize environmental contamination.

Isolate and Ventilate: Isolate the spill area immediately.[4][5] Keep unnecessary personnel

away and stay upwind of the spill.[4][5]

Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, open flames, and

hot surfaces.[1] Vapors may travel to a source of ignition and flash back.[1] Use only non-

sparking tools and explosion-proof equipment.[1]

Prevent Environmental Contamination: Prevent the spill from entering soil, ditches, sewers,

waterways, and groundwater.[3][4] Cover drains if necessary.

Absorb Spill:

Small Spills: Soak up the spill with inert absorbent material such as sand, vermiculite,

silica gel, or universal binder.[2][3]

Large Spills: Contain the spilled material if possible.[3] If available, use foam to suppress

vapors.[3]

Waste Collection and Containerization
Proper collection and storage of waste are critical follow-up steps to containment.

Collect Waste: Collect the absorbent material and contaminated soil into a suitable container

for disposal.[3][6] Ensure containers are properly labeled.[3]

Container Requirements: Use suitable, closed containers for disposal.[1][2][6] Containers,

even those that have been emptied, can contain flammable vapors and should be handled

with care.[3]

Grounding: Electrically bond and ground all containers and equipment before transferring

material to prevent static discharge.[3]

Final Disposal Protocol
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The final disposal must be conducted in compliance with all applicable regulations.

Professional Disposal: Dispose of the contents and container at an approved waste disposal

plant.[1][7] Contact a licensed professional waste disposal service to dispose of this material.

[6]

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste.[2] It is imperative to consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and compliance.

[1][2] Do not empty into drains.[1][2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-Methoxy-2-
butanol.
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Phase 1: Preparation & Assessment

Phase 2: Spill Management

Phase 3: Waste Handling & Disposal

Assess Spill & Evacuate Area

Don Appropriate PPE
(Goggles, Gloves, Respirator)

Ensure safety first

Eliminate Ignition Sources
(Flames, Sparks, Heat)

Contain Spill
(Use inert absorbent material)

Prevent Entry into Drains
& Waterways

Collect Waste into
Closed, Labeled Container

Store Temporarily in a
Well-Ventilated Area

Dispose via Approved
Waste Disposal Facility

Follow all regulations

Click to download full resolution via product page

Caption: Workflow for 1-Methoxy-2-butanol Spill Response and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

